Cas no 90167-00-3 (Benzoic acid, 2-ethoxy-5-formyl-, methyl ester)

Benzoic acid, 2-ethoxy-5-formyl-, methyl ester structure
90167-00-3 structure
Product Name:Benzoic acid, 2-ethoxy-5-formyl-, methyl ester
CAS No:90167-00-3
MF:C11H12O4
MW:208.210583686829
CID:792680
PubChem ID:13205686
Update Time:2025-04-19

Benzoic acid, 2-ethoxy-5-formyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-ethoxy-5-formyl-, methyl ester
    • methyl 2-ethoxy-5-formylbenzoate
    • A1-36207
    • 90167-00-3
    • DTXSID80527649
    • Inchi: 1S/C11H12O4/c1-3-15-10-5-4-8(7-12)6-9(10)11(13)14-2/h4-7H,3H2,1-2H3
    • InChI Key: JILZRKIUPBEGEE-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC(C=O)=CC=1C(=O)OC

Computed Properties

  • Exact Mass: 208.07355886g/mol
  • Monoisotopic Mass: 208.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 52.6Ų
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